Cas no 874842-53-2 (3,4-dihydro-2H-1,5-benzodioxepine-7-sulfonamide)

• Product Name: 3,4-dihydro-2H-1,5-benzodioxepine-7-sulfonamide
• CAS No: 874842-53-2
• MF: C₉H₁₁NO₄S
• MW: 229.25294137001
• MDL: MFCD07774225
• CID: 2122765
• PubChem ID: 8317964
• Update Time: 2025-04-21

3,4-dihydro-2H-1,5-benzodioxepine-7-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 3,4-dihydro-2H-1,5-Benzodioxepin-7-sulfonamide
• EN300-27012
• Z45415647
• 3,4-dihydro-2H-benzo[b][1,4]dioxepine-7-sulfonamide
• SCHEMBL12989734
• G36690
• 3,4-dihydro-2H-1,5-benzodioxepine-7-sulfonamide
• F2158-2264
• KWLFDTPZYMAIJK-UHFFFAOYSA-N
• 874842-53-2
• CS-0243957
• AKOS000118103
• DA-01801

• MDL： MFCD07774225
• Inchi： 1S/C9H11NO4S/c10-15(11,12)7-2-3-8-9(6-7)14-5-1-4-13-8/h2-3,6H,1,4-5H2,(H2,10,11,12)
• InChI Key： KWLFDTPZYMAIJK-UHFFFAOYSA-N
• SMILES： S(C1C=CC2=C(C=1)OCCCO2)(N)(=O)=O

Computed Properties

• Exact Mass: 229.04087901Da
• Monoisotopic Mass: 229.04087901Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 311
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 87Ų

Experimental Properties

• Density: 1.4±0.1 g/cm3
• Melting Point: NA
• Boiling Point: 412.4±55.0 °C at 760 mmHg
• Flash Point: 203.2±31.5 °C
• Vapor Pressure: 0.0±1.0 mmHg at 25°C

3,4-dihydro-2H-1,5-benzodioxepine-7-sulfonamide Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Alkyl aryl ethers
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ethers Alkyl aryl ethers